Cas no 946380-35-4 (4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946380-35-4
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 5516357
• Update Time: 2025-06-03

4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-3-methyl-N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-6-quinolinyl]-
• 4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C22H22N2O4S2/c1-15-13-18(8-10-20(15)28-2)30(26,27)23-17-7-9-19-16(14-17)5-3-11-24(19)22(25)21-6-4-12-29-21/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key： KGSWODNLUCGLAM-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Compound CAS No. 946380-35-4: 4-Methoxy-3-Methyl-N-1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzene-1-Sulfonamide

The compound with CAS No. 946380-35-4, named 4-methoxy-3-methyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, is a highly specialized organic molecule with a complex structure and potential applications in the field of pharmaceutical chemistry. This compound has been the subject of recent research due to its unique chemical properties and potential bioactivity.

The molecular structure of 4-methoxy and 3-methyl substituents on the benzene ring suggests that this compound may exhibit significant steric and electronic effects. These effects could influence its solubility, stability, and interactions with biological systems. The presence of a thiophene moiety further adds complexity to the molecule, potentially enhancing its electronic properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques, including multi-component reactions and catalytic processes, to achieve high yields and purity. The incorporation of a tetrahydroquinolin framework into the molecule has been shown to enhance its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of biological activity, this compound has demonstrated potential as a modulator of key cellular pathways. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties. Furthermore, its ability to interact with specific protein targets suggests that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases or cardiovascular disorders.

The benzene sulfonamide group in the molecule plays a crucial role in its bioavailability and target specificity. This functional group has been extensively studied in medicinal chemistry due to its ability to form hydrogen bonds and stabilize protein-ligand interactions. Recent advancements in computational chemistry have allowed researchers to model the binding affinity of this compound with various receptors, providing valuable insights into its mechanism of action.

From an industrial perspective, the synthesis of this compound involves multiple steps requiring precise control over reaction conditions. The use of green chemistry principles has become increasingly important in this context to minimize environmental impact while maintaining high-quality standards. Innovations in catalyst design and reaction optimization are expected to further enhance the scalability of this synthesis process.

In conclusion, CAS No. 946380-35-4 represents a cutting-edge advancement in organic chemistry with significant potential for therapeutic applications. Ongoing research continues to unravel its full spectrum of properties and functionalities, positioning it as a key player in future drug development efforts.